Phosphorescence within benzotellurophenes and color tunable tellurophenes under ambient conditions†

Chemical Communications Pub Date: 2014-10-15 DOI: 10.1039/C4CC06529H

Abstract

The zirconium-mediated syntheses of pinacolboronate (BPin) appended benzo[b]tellurophenes and two phenyl/BPin substituted tellurophene isomers with different colors of emission have been achieved. These species are new additions to an emerging class of inorganic heterocycles that display visible phosphorescence in the solid state under ambient conditions.

Graphical abstract: Phosphorescence within benzotellurophenes and color tunable tellurophenes under ambient conditions
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